Cas no 125213-21-0 (1,4-Benzenediol,2-(3-methyl-2-buten-1-yl)-5-(3-methyl-3-buten-1-yn-1-yl)-)

• Product Name: 1,4-Benzenediol,2-(3-methyl-2-buten-1-yl)-5-(3-methyl-3-buten-1-yn-1-yl)-
• CAS No: 125213-21-0
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 161645
• PubChem ID: 130393
• Update Time: 2025-04-19

1,4-Benzenediol,2-(3-methyl-2-buten-1-yl)-5-(3-methyl-3-buten-1-yn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-(3-methyl-2-buten-1-yl)-5-(3-methyl-3-buten-1-yn-1-yl)-
• 2-(3-methylbut-2-enyl)-5-(3-methylbut-3-en-1-ynyl)benzene-1,4-diol
• Culpin
• 2-(3-Methyl-2-butenyl)-5-(3-methyl-3-buten-1-ynyl)-1,4-benzenediol
• 2-(3-methylbut-2-en-1-yl)-5-(3-methylbut-3-en-1-yn-1-yl)benzene-1,4-diol
• 125213-21-0
• SCHEMBL10392985
• DTXSID20154711
• CHEBI:221725

• Inchi： 1S/C16H18O2/c1-11(2)5-7-13-9-16(18)14(10-15(13)17)8-6-12(3)4/h6,9-10,17-18H,1,8H2,2-4H3
• InChI Key： QMYWKFZKRYCUMA-UHFFFAOYSA-N
• SMILES： OC1C=C(C#CC(=C)C)C(=CC=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 4.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 400.7°Cat760mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.583
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones